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Compound of Interest

Compound Name: 4'-Hydroxyheptanophenone

Cat. No.: B084665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety

data, synthesis, and biological activity of 4'-Hydroxyheptanophenone (CAS 14392-72-4).

Chemical Information and Physical Properties
4'-Hydroxyheptanophenone, with the CAS registry number 14392-72-4, is an aromatic

ketone. Its structure features a heptanoyl group attached to a phenol ring at the para position.

This compound is also known as Hexyl 4-hydroxyphenyl ketone.

Table 1: Physicochemical Properties of 4'-Hydroxyheptanophenone
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Property Value Source

CAS Number 14392-72-4 N/A

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.29 g/mol

Appearance
White to almost white

crystalline powder
[1]

Melting Point 92.0 to 95.0 °C N/A

Boiling Point 220 °C at 15 mmHg N/A

Purity ≥98.0% (GC) [2]

IUPAC Name
1-(4-hydroxyphenyl)heptan-1-

one
N/A

Synonyms Hexyl 4-hydroxyphenyl ketone

Safety and Handling
4'-Hydroxyheptanophenone requires careful handling in a laboratory setting. It is classified as

causing skin and serious eye irritation.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H315 Causes skin irritation

H319 Causes serious eye irritation

Precautionary P264
Wash skin thoroughly after

handling

P280
Wear protective gloves/eye

protection/face protection

P302 + P352
IF ON SKIN: Wash with plenty

of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332 + P313
If skin irritation occurs: Get

medical advice/attention

P337 + P313
If eye irritation persists: Get

medical advice/attention

P362 + P364
Take off contaminated clothing

and wash it before reuse

Experimental Protocols
Synthesis of 4'-Hydroxyheptanophenone
A common method for the synthesis of 4'-hydroxyphenyl ketones is the Friedel-Crafts acylation

of phenol.[3] This reaction involves the electrophilic aromatic substitution of the phenol ring with

an acyl group. For 4'-Hydroxyheptanophenone, this would involve the reaction of phenol with

heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

General Protocol for Friedel-Crafts Acylation:
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Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to handle evolved HCl),

add anhydrous aluminum chloride and a suitable anhydrous solvent (e.g., dichloromethane

or nitrobenzene).

Acyl Chloride Addition: Cool the mixture in an ice bath and slowly add heptanoyl chloride

dropwise from the dropping funnel with continuous stirring.

Phenol Addition: After the formation of the acylium ion complex, slowly add a solution of

phenol in the same solvent.

Reaction: Allow the reaction mixture to warm to room temperature and then heat under reflux

for several hours to ensure complete reaction. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture and pour it into a mixture of crushed ice

and concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic

solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel or by recrystallization to yield pure 4'-
Hydroxyheptanophenone.
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Figure 1. Friedel-Crafts acylation workflow for 4'-Hydroxyheptanophenone synthesis.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are suitable

methods for the analysis of 4'-Hydroxyheptanophenone.

General HPLC Method:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the

compound.

Purpose: To determine the purity of the synthesized compound and to quantify it in various

matrices.

General GC Method:

Column: A non-polar or medium-polarity capillary column.
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Carrier Gas: Helium or Nitrogen.

Injector and Detector Temperature: Optimized based on the boiling point of the compound.

Purpose: To assess purity, especially for volatile impurities.

Biological Activity and Mechanism of Action
4'-Hydroxyheptanophenone has been investigated as a potential inhibitor of 17β-

hydroxysteroid dehydrogenase type 3 (17β-HSD3).[4] This enzyme is crucial for the

biosynthesis of the potent androgen, testosterone, from its precursor androstenedione,

primarily in the testes.[5][6] The inhibition of 17β-HSD3 is a therapeutic strategy for androgen-

dependent conditions such as prostate cancer.[4]

Table 3: Biological Activity of 4'-Hydroxyheptanophenone

Target Activity Application Source

17β-hydroxysteroid

dehydrogenase type 3

(17β-HSD3)

Inhibitor

Potential treatment for

androgen-dependent

diseases

[4]

Signaling Pathway
The mechanism of action of 4'-Hydroxyheptanophenone as a 17β-HSD3 inhibitor involves

blocking the final step of testosterone synthesis. This leads to a reduction in the levels of

testosterone, which is a key driver of growth in androgen-sensitive tissues.
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Figure 2. Inhibition of the 17β-HSD3 pathway by 4'-Hydroxyheptanophenone.

Experimental Protocol for 17β-HSD3 Inhibition Assay
An in vitro assay can be performed to evaluate the inhibitory activity of 4'-
Hydroxyheptanophenone on 17β-HSD3. This typically involves using a recombinant form of

the enzyme or cell lysates from cells overexpressing the enzyme.
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General Protocol:

Enzyme Preparation: Use purified recombinant human 17β-HSD3 or prepare lysates from

HEK293 cells transiently transfected with a 17β-HSD3 expression vector.

Reaction Mixture: In a microplate, combine the enzyme preparation, the substrate

androstenedione, the cofactor NADPH, and varying concentrations of 4'-
Hydroxyheptanophenone (or vehicle control) in a suitable buffer (e.g., phosphate buffer, pH

7.4).

Incubation: Incubate the reaction mixture at 37°C for a specified period.

Reaction Termination: Stop the reaction by adding a quenching solution (e.g., a strong acid

or an organic solvent).

Quantification of Testosterone: Measure the amount of testosterone produced using a

validated analytical method, such as an enzyme-linked immunosorbent assay (ELISA) or

liquid chromatography-mass spectrometry (LC-MS).

Data Analysis: Calculate the percentage of inhibition for each concentration of the test

compound and determine the IC₅₀ value (the concentration of inhibitor required to reduce

enzyme activity by 50%).
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Figure 3. Experimental workflow for the 17β-HSD3 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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